Cas no 1805674-39-8 (2-Cyano-1H-benzimidazole-5-carbonyl chloride)

• Product Name: 2-Cyano-1H-benzimidazole-5-carbonyl chloride
• CAS No: 1805674-39-8
• MF: C₉H₄ClN₃O
• MW: 205.600560188293
• CID: 4816020
• Update Time: 2023-08-19

2-Cyano-1H-benzimidazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-1H-benzimidazole-5-carbonyl chloride

• Inchi： 1S/C9H4ClN3O/c10-9(14)5-1-2-6-7(3-5)13-8(4-11)12-6/h1-3H,(H,12,13)
• InChI Key： LGSRTURHCKLWFX-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=1)NC(C#N)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 2
• Topological Polar Surface Area: 69.5